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Compound of Interest

Compound Name: 6-(2-Methoxyphenyl)nicotinic acid

Cat. No.: B1604400 Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the compound

6-(2-Methoxyphenyl)nicotinic acid. Designed for researchers, scientists, and professionals in

drug development, this document offers a detailed examination of its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The interpretations herein

are based on established principles of spectroscopy and comparative analysis with the

constituent moieties of the molecule, namely nicotinic acid and anisole (methoxybenzene).

Introduction
6-(2-Methoxyphenyl)nicotinic acid is a bifunctional molecule incorporating a

pyridinecarboxylic acid (nicotinic acid) core and a methoxy-substituted phenyl ring. The spatial

arrangement of these two aromatic systems, linked by a carbon-carbon bond, dictates its

unique chemical and physical properties. Accurate structural elucidation through spectroscopic

methods is paramount for its application in medicinal chemistry and material science. This

guide provides a predictive but thorough analysis of its key spectroscopic features.

The molecular structure of 6-(2-Methoxyphenyl)nicotinic acid is presented below:
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Sample Preparation

Instrument Setup

Data Acquisition

Data Processing

Dissolve ~10 mg of 6-(2-Methoxyphenyl)nicotinic acid in ~0.7 mL of DMSO-d₆.

Add a small amount of TMS as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.

Use a 500 MHz NMR spectrometer.

Tune and shim the probe for the sample.

Set the temperature to 298 K.

Acquire ¹H NMR spectrum with a sufficient number of scans for good signal-to-noise.

Acquire ¹³C NMR spectrum using a proton-decoupled pulse sequence.

Apply Fourier transformation to the raw data.

Phase and baseline correct the spectra.

Calibrate the chemical shift scale to the TMS signal.

Integrate the ¹H NMR signals and pick the peaks for both spectra.
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Key Fragments

[M]⁺˙
m/z = 229

[M - OH]⁺
m/z = 212- •OH

[M - COOH]⁺
m/z = 184- •COOH

[M - OCH₃]⁺
m/z = 198

- •OCH₃

[C₅H₄N-COOH]⁺˙
m/z = 123

cleavage of C-C bond

[C₆H₄OCH₃]⁺
m/z = 107

further fragmentation
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To cite this document: BenchChem. [Spectroscopic Characterization of 6-(2-
Methoxyphenyl)nicotinic Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1604400#spectroscopic-data-nmr-ir-ms-
of-6-2-methoxyphenyl-nicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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